Cas no 63409-57-4 (Acetic acid, sulfo-, 1-methyl ester)
63409-57-4 structure
Product Name:Acetic acid, sulfo-, 1-methyl ester
CAS No:63409-57-4
MF:C3H6O5S
MW:154.141740322113
CID:2790659
PubChem ID:12216621
Update Time:2025-04-21
Acetic acid, sulfo-, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl2-sulfoacetate
- C3H6O5S
- RBA50591
- SCHEMBL1123070
- Acetic acid, sulfo-, 1-methyl ester
- 2-METHOXY-2-OXOETHANESULFONIC ACID
- DTXSID80480907
- 63409-57-4
-
- Inchi: 1S/C3H6O5S/c1-8-3(4)2-9(5,6)7/h2H2,1H3,(H,5,6,7)
- InChI Key: GLIZCTQNRHOAEH-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)(=O)(=O)O
Computed Properties
- Exact Mass: 153.99359446Da
- Monoisotopic Mass: 153.99359446Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 89.1Ų
Acetic acid, sulfo-, 1-methyl ester Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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